Cas no 1806811-74-4 (2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806811-74-4
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4922332
• Update Time: 2025-05-26

2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-4-2(10)1-3(5(8)9)12-6(4)11/h1,5H,(H4,10,11,12)
• InChI Key： LFJLKEVFOXTSRZ-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(C(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine

Recent Advances in the Study of 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine (CAS: 1806811-74-4)

The compound 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine (CAS: 1806811-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug development and agrochemical research. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step protocol involving fluorination and amination reactions. The authors reported a yield of over 85%, with high purity, making this method suitable for large-scale production. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential pharmaceutical applications.

In terms of biological activity, recent investigations have explored the compound's role as a kinase inhibitor. Preliminary in vitro studies have shown that 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the nanomolar range for specific kinase targets, suggesting its potential as a lead compound for anticancer drug development. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Another emerging application of this compound is in the field of agrochemicals. Its fluorinated structure has been found to enhance the bioavailability and pesticidal activity of certain herbicides. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of novel herbicides with improved efficacy against resistant weed species. The patent claims that derivatives of 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine show reduced environmental persistence compared to traditional herbicides, addressing a critical need for sustainable agricultural solutions.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicological profiling need to be addressed. Future research directions may include the development of novel derivatives with enhanced biological activity and reduced side effects, as well as exploration of its mechanisms of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to fully realize the potential of 2,4-Diamino-6-(difluoromethyl)-3-fluoropyridine in therapeutic and agricultural applications.